1-(ethylsulfonyl)-N'-{[1-(2-methylbenzyl)-1H-indol-3-yl]methylene}-3-piperidinecarbohydrazide

• IUPAC Name: 1-ethylsulfonyl-N-[(E)-[1-[(2-methylphenyl)methyl]indol-3-yl]methylideneamino]piperidine-3-carboxamide
• InChI: InChI=1S/C25H30N4O3S/c1-3-33(31,32)29-14-8-11-21(18-29)25(30)27-26-15-22-17-28(24-13-7-6-12-23(22)24)16-20-10-5-4-9-19(20)2/h4-7,9-10,12-13,15,17,21H,3,8,11,14,16,18H2,1-2H3,(H,27,30)/b26-15+
• InChI Key: WABYCOZYDHJFNL-CVKSISIWSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)NN=CC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4C
• Isomeric SMILES: CCS(=O)(=O)N1CCCC(C1)C(=O)N/N=C/C2=CN(C3=CC=CC=C32)CC4=CC=CC=C4C
• Molecular Formula: C25H30N4O3S
• Molecular Weight: 466.6 g/mol

Description

1-(ethylsulfonyl)-N'-{[1-(2-methylbenzyl)-1H-indol-3-yl]methylene}-3-piperidinecarbohydrazide is a useful research compound. Its molecular formula is C25H30N4O3S and its molecular weight is 466.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 466.20386201 g/mol and the complexity rating of the compound is 796. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Medicinal Applications

• Microwave-Assisted Synthesis and Biological Activities : A study by Karaman et al. (2016) explored the synthesis of new sulfonyl hydrazones with piperidine derivatives, focusing on their antioxidant capacity and anticholinesterase activity. These compounds, including variations of the core structure of interest, have shown potential in inhibiting lipid peroxidation and scavenging free radicals (Karaman et al., 2016).

• Synthesis, Biological Evaluation, and Molecular Docking : Khalid et al. (2014) synthesized a series of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives, evaluating them for enzyme inhibition activities. These compounds were confirmed to be excellent inhibitors for acetylcholinesterase and butyrylcholinesterase (Khalid et al., 2014).

• Anticancer Potential of Piperidine Derivatives : A study by Rehman et al. (2018) focused on synthesizing piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, evaluating them as anticancer agents. The study found compounds with strong anticancer activities, highlighting the therapeutic potential of these derivatives (Rehman et al., 2018).

Chemical Synthesis and Characterization

• Efficient Synthesis of Tetrahydropyridines : Ghorbani-Vaghei et al. (2013) demonstrated the formation of highly substituted tetrahydropyridines, a class of pharmacologically interesting substituted piperidine derivatives, achieved through a combination of aromatic aldehydes and 1,3-dicarbonyl compounds (Ghorbani-Vaghei et al., 2013).

• Synthesis and Structure Analysis : Kariyappa et al. (2016) synthesized Ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, conducting a Knoevenagel condensation reaction and characterizing the compound using various spectroscopic techniques. This study adds to the understanding of the chemical properties of such compounds (Kariyappa et al., 2016).

Applications in Battery Technology

• Use in Li-ion Batteries : A study by Kim et al. (2013) found that 1-Ethyl-1-methyl piperidinium bis(trifluoromethanesulfonyl)imide, a compound with a similar core structure, can be used as a co-solvent in Li-ion batteries, enhancing conductivity (Kim et al., 2013).